Cas no 183320-29-8 (Erlotinib 7-O-Desmethyl Metabolite)

Erlotinib 7-O-Desmethyl Metabolite structure
183320-29-8 structure
Product Name:Erlotinib 7-O-Desmethyl Metabolite
CAS No:183320-29-8
MF:C21H21N3O4
MW:379.409145116806
CID:3164744
PubChem ID:16045730
Update Time:2025-04-21

Erlotinib 7-O-Desmethyl Metabolite Chemical and Physical Properties

Names and Identifiers

    • Erlotinib 7-O-Desmethyl Metabolite
    • OSI413
    • OSI 413
    • CP 373413
    • OSI-413 (free base)
    • 7-O-Desmethyl Erlotinib Hydrochloride 2
    • 2-[4-(3-ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl]oxyethanol
    • OSI413;OSI 413;CP 373413
    • Erlotinib metabolite M13
    • 2-((4-((3-Ethynylphenyl)amino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxy)ethan-1-ol
    • PD082111
    • CHEMBL3741490
    • 2-(4-(3-Ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxyethanol
    • 7-(2'-Desmethyl) erlotinib
    • SCHEMBL1507627
    • 183320-29-8
    • UNII-EBL2O556JZ
    • Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-methoxyethoxy)-7-quinazolinyl)oxy)-
    • NS00116691
    • CP-373413
    • Q27277092
    • OSI-413
    • BDBM50499592
    • DTXSID10939711
    • EBL2O556JZ
    • Inchi: 1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(28-10-9-26-2)20(27-8-7-25)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
    • InChI Key: MTLKTHNRZJKPRP-UHFFFAOYSA-N
    • SMILES: O(CCOC)C1C(=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=1)OCCO

Computed Properties

  • Exact Mass: 379.15320616g/mol
  • Monoisotopic Mass: 379.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 85.7Ų
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